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Compound of Interest

Compound Name: Blue 16

Cat. No.: B1170599 Get Quote

The designation "Blue 16" is not a singular entity in the chemical landscape but rather a

descriptor for at least three distinct compounds, each with unique properties and applications.

This technical guide provides an in-depth analysis of HC Blue 16, Vat Blue 16, and Pigment

Blue 16, offering researchers, scientists, and drug development professionals a comparative

look at their core characteristics.

Core Chemical Identifiers
A fundamental step in differentiating these compounds is to examine their Chemical Abstracts

Service (CAS) numbers and molecular formulas. This data, summarized in the table below,

highlights their distinct chemical compositions.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

HC Blue 16 502453-61-4[1][2][3] C₂₃H₃₀BrN₃O₂[2][3] 460.42[3]

Vat Blue 16 6424-76-6[4] C₃₆H₁₈O₄[4] 514.53[4]

Pigment Blue 16 574-93-6[5][6] C₃₂H₁₈N₈[5][6] 514.54[5]

In-Depth Compound Analysis
HC Blue 16: A Hair Dye Constituent
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HC Blue 16 is primarily utilized as a semi-permanent hair dye.[3] Its chemical name is 1-

Propanaminium, 3-[[9,10-dihydro-4-(methylamino)-9,10-dioxo-1-anthracenyl]amino]-N,N-

dimethyl-N-propyl-, bromide.[1] It typically appears as a dark blue powder.[3]

Experimental Protocols: Purity and Composition Analysis

The chemical characterization of HC Blue 16 is performed using a suite of analytical

techniques including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared

(IR) spectroscopy, and elemental analysis.[3] The purity of batches used in toxicological studies

is a critical parameter, with detailed analyses identifying and quantifying any impurities.[3]

Vat Blue 16: A Dye for Textiles
Vat Blue 16, also known as C.I. 71200, is a vat dye with a violanthrone molecular structure.[4]

It is described as a deep blue-black powder used for dyeing cotton, viscose, and silk fibers.[4] It

can also be used in direct, resist, and discharge printing processes.[4]

Manufacturing Methods

The synthesis of Vat Blue 16 involves the reaction of 16,17-Dihydroxyviolanthrone in 1,2,4-

Trichlorobenzene with either 1,2-Dibromoethane or 2-Chloroethyl 4-methylbenzenesulfonate

ethyl ether sulfonate.[4]

Experimental Workflow: Vat Dyeing Process

The application of Vat Blue 16 in textile dyeing follows a characteristic workflow for vat dyes.

This process involves the reduction of the insoluble dye to a soluble leuco form, which can then

penetrate the textile fibers. Subsequent oxidation re-forms the insoluble dye, trapping it within

the fibers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1170599?utm_src=pdf-body
https://health.ec.europa.eu/document/download/0cb26cab-3fbf-41f4-b488-baad45b7e820_en
https://shivohmchemicals.com/product/hc-blue-16/
https://health.ec.europa.eu/document/download/0cb26cab-3fbf-41f4-b488-baad45b7e820_en
https://www.benchchem.com/product/b1170599?utm_src=pdf-body
https://health.ec.europa.eu/document/download/0cb26cab-3fbf-41f4-b488-baad45b7e820_en
https://health.ec.europa.eu/document/download/0cb26cab-3fbf-41f4-b488-baad45b7e820_en
https://www.benchchem.com/product/b1170599?utm_src=pdf-body
https://www.benchchem.com/product/b1170599?utm_src=pdf-body
http://www.worlddyevariety.com/vat-dyes/vat-blue-16.html
http://www.worlddyevariety.com/vat-dyes/vat-blue-16.html
http://www.worlddyevariety.com/vat-dyes/vat-blue-16.html
https://www.benchchem.com/product/b1170599?utm_src=pdf-body
http://www.worlddyevariety.com/vat-dyes/vat-blue-16.html
https://www.benchchem.com/product/b1170599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insoluble Vat Blue 16
(Powder)

Reduction
(Alkaline Medium)

Soluble Leuco Form

Fiber Penetration
(e.g., Cotton)

Oxidation
(Air or Chemical)

Insoluble Dye Trapped
in Fiber

Click to download full resolution via product page

Vat Dyeing Process Workflow

Pigment Blue 16: A Phthalocyanine Pigment
Pigment Blue 16, or C.I. 74100, belongs to the phthalocyanine class of pigments.[5] It is known

for its brilliant green-light blue color and is insoluble in water, ethanol, and hydrocarbons.[5]

Manufacturing Methods

There are two primary methods for the synthesis of Pigment Blue 16:
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The heating of phthalonitrile with various organic compounds such as amides, phenols, or

aliphatic alcohols.[5]

The removal of metal atoms from a stable metal phthalocyanine, typically through acid

treatment.[5]

Logical Relationship: Pigment Application

The utility of Pigment Blue 16 is a direct consequence of its physical and chemical properties.

Its insolubility and thermal stability are key factors that determine its suitability for various

applications.
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Properties to Applications

Concluding Remarks
The term "Blue 16" is context-dependent, and it is imperative for researchers and scientists to

specify the exact compound of interest by its CAS number to avoid ambiguity. Each of the three

primary substances designated as "Blue 16" possesses a distinct chemical structure, leading

to different physical properties, manufacturing processes, and industrial applications. This

guide serves as a foundational reference for understanding the core technical aspects of HC

Blue 16, Vat Blue 16, and Pigment Blue 16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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